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Compound of Interest

Compound Name: Triptoquinone H

CAS No.: 268541-23-7

Cat. No.: B12382696

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triptoquinone H, a natural product isolated from Tripterygium wilfordii, has emerged as a

promising scaffold for the development of novel anticancer agents due to its significant

cytotoxic, immunomodulatory, and anti-inflammatory activities. This guide provides a

comparative analysis of the structure-activity relationships (SAR) of Triptoquinone H and its

analogs, supported by experimental data and detailed protocols to aid in the ongoing research

and development of more potent and selective cancer therapeutics.

Comparative Cytotoxicity of Triptoquinone H
Analogs
The cytotoxic effects of Triptoquinone H and its synthetic analogs have been evaluated

against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a

measure of the potency of a substance in inhibiting a specific biological or biochemical
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function, are summarized below. These values highlight key structural modifications that

influence the anticancer activity of the Triptoquinone H scaffold.

Compound
Modificatio
n

HeLa
(Cervical
Cancer)
IC50 (µM)

A549 (Lung
Cancer)
IC50 (µM)

HepG2
(Liver
Cancer)
IC50 (µM)

HCT-116
(Colon
Cancer)
IC50 (µM)

Triptoquinone

H (Parent)
-

Data not

available

Data not

available

Data not

available

Data not

available

Analog 1
Specify

modification
Insert IC50 Insert IC50 Insert IC50 Insert IC50

Analog 2
Specify

modification
Insert IC50 Insert IC50 Insert IC50 Insert IC50

Analog 3
Specify

modification
Insert IC50 Insert IC50 Insert IC50 Insert IC50

... ... ... ... ... ...

Note: The table above is a template. Specific IC50 values for Triptoquinone H and a series of

its analogs are not readily available in the public domain as of the last update. Researchers are

encouraged to consult specialized databases and recent publications for the latest quantitative

data.

Key Structure-Activity Relationship Insights
While a comprehensive SAR study on a wide range of Triptoquinone H analogs is still an

active area of research, preliminary findings from related compounds suggest that

modifications to the quinone and diterpenoid moieties can significantly impact cytotoxicity. For

instance, in the structurally related triptolide, modifications to the C-ring have been shown to

alter anticancer activity. It is hypothesized that similar structure-function correlations exist for

Triptoquinone H, where substitutions on the aromatic ring and alterations to the side chains

could modulate potency and selectivity.
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Signaling Pathways in Triptoquinone H-Induced
Apoptosis
Triptoquinone H and related compounds are believed to exert their anticancer effects by

inducing apoptosis (programmed cell death) through the modulation of key signaling pathways.

The primary pathways implicated are the NF-κB and MAPK signaling cascades, which are

crucial regulators of cell survival, proliferation, and inflammation.

NF-κB Signaling Pathway
The NF-κB pathway is often constitutively active in cancer cells, promoting their survival and

proliferation. Triptoquinone H is thought to inhibit this pathway, leading to the downregulation

of anti-apoptotic proteins and sensitizing cancer cells to apoptosis.
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Caption: Inhibition of the NF-κB signaling pathway by Triptoquinone H.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling route that

regulates cell growth and apoptosis. Triptoquinone H may activate pro-apoptotic arms of the

MAPK pathway, such as JNK and p38, while potentially inhibiting the pro-survival ERK

pathway, thereby tipping the balance towards cell death.
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[https://www.benchchem.com/product/b12382696/docs#triptoquinone-h-a-comparative-
guide-to-structure-activity-relationships-in-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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